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Compound of Interest

Compound Name: Jakafi

Cat. No.: B1684628 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent

compounds like Jakafi (ruxolitinib) is of paramount importance. Adherence to strict safety

protocols is crucial to minimize occupational exposure and ensure a secure laboratory

environment. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Jakafi.

Hazard Identification and Risk Assessment:

Jakafi's active pharmaceutical ingredient, ruxolitinib, is classified as a hazardous drug and a

potent Janus kinase (JAK) 1 and 2 inhibitor.[1][2] The primary routes of occupational exposure

include inhalation of the powder form, dermal contact, and ingestion.[1] Due to its potential

health hazards, including the risk of damaging fertility or an unborn child, it must be handled

with stringent containment measures.[3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for handling ruxolitinib to prevent skin, eye, and

respiratory exposure.[3] The following table outlines the minimum required PPE for laboratory

settings.
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Body Part Required PPE Specifications

Respiratory
N95 Respirator or higher (e.g.,

PAPR)

Required when handling the

powder outside of a

containment device.[1][3]

Hands
Double Gloving

(Chemotherapy-rated gloves)

The inner glove should be

tucked under the gown cuff,

with the outer glove over the

cuff. Gloves should be

changed regularly and

immediately if contaminated.[1]

[3]

Body Disposable Gown

A solid-front, back-closing,

long-sleeved gown made of a

protective, low-linting material

is required. Cuffs should be

tight-fitting.[1][3]

Eyes Safety Goggles or Face Shield

Must provide a seal around the

eyes to protect from dust and

splashes. ANSI Z87.1 certified

safety glasses with side

shields or chemical splash

goggles are recommended.[1]

[3]

Feet Shoe Covers
To be worn in designated

handling areas.[1]

Engineering Controls
Engineering controls are the primary method for minimizing exposure to ruxolitinib.
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Control Type Specification

Primary Containment

All manipulations of ruxolitinib powder, including

weighing and solution preparation, must be

conducted within a certified chemical fume

hood, Class II Biological Safety Cabinet, or

glove box.[2][3]

Secondary Containment

The laboratory where handling occurs should be

under negative pressure with restricted access.

[1]

Ventilation
General laboratory ventilation should provide a

sufficient number of air changes per hour.[1]

Experimental Protocols: Safe Handling and Disposal
Procedures
The following protocols provide step-by-step guidance for common laboratory procedures

involving ruxolitinib.

Weighing and Solution Preparation
This procedure must be performed inside a primary containment device.[1]

Preparation: Don all required PPE as outlined in the table above.[1] Cover the work surface

with a disposable, absorbent bench liner.[1] Gather all necessary equipment, such as weigh

paper, a dedicated spatula, and appropriate containers.[1]

Weighing: Carefully open the ruxolitinib container inside the containment device. Use a

dedicated spatula to gently transfer the desired amount of powder onto weigh paper to avoid

creating dust.[1] Securely close the primary container.

Solution Preparation: Carefully fold the weigh paper and transfer the powder into a labeled

container.[1] Slowly add the solvent to the powder to prevent splashing.[3]

Post-Procedure: Dispose of the weigh paper and any other contaminated disposable

materials in the designated hazardous waste container.[1] Decontaminate the spatula and
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the interior surfaces of the containment device.[1]

Disposal Plan
Proper disposal of ruxolitinib and contaminated materials is critical to prevent environmental

contamination and personnel exposure.[5]

Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste, including gloves,

gowns, weigh paper, and plasticware, must be

placed in a clearly labeled, sealed hazardous

waste container.[1][5]

Liquid Waste

Unused stock solutions and contaminated liquid

waste must be collected in a designated, sealed

hazardous waste container. Do not pour down

the drain.[1][5]

Sharps

Needles and syringes contaminated with

ruxolitinib must be disposed of in a designated

sharps container for hazardous waste.[1][5]

All waste disposal must comply with federal, state, and local environmental regulations.[5]

Incineration at a licensed facility may be a suitable disposal method for ruxolitinib.[5]

Emergency Procedures
In the event of accidental exposure, follow these procedures immediately.
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Exposure Type Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention.[1]

[3]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate

medical attention.[1][3]

Inhalation

Move to fresh air immediately. If breathing is

difficult, provide oxygen. Seek medical attention.

[1]

Ingestion
Seek immediate medical attention. Do not

induce vomiting.[3][6]
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Caption: Logical workflow for the safe handling of Jakafi (ruxolitinib).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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